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Compound of Interest

Compound Name: Bromoacetyl chloride

Cat. No.: B1329612 Get Quote

Essential Safety and Handling Guide for
Bromoacetyl Chloride
This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the safe handling and disposal of Bromoacetyl
chloride. It is intended for laboratory professionals engaged in research and development.

Adherence to these guidelines is crucial due to the chemical's hazardous properties.

Hazard Summary
Bromoacetyl chloride is a highly corrosive and reactive compound that poses significant

health risks upon exposure. It is classified as a lachrymator, meaning it irritates the eyes and

causes tearing. The primary hazards are summarized below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1329612?utm_src=pdf-interest
https://www.benchchem.com/product/b1329612?utm_src=pdf-body
https://www.benchchem.com/product/b1329612?utm_src=pdf-body
https://www.benchchem.com/product/b1329612?utm_src=pdf-body
https://www.benchchem.com/product/b1329612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description

Skin Corrosion/Irritation
Causes severe skin burns and damage upon

contact.[1][2][3]

Eye Damage
Causes serious and potentially permanent eye

damage.[1][2][3]

Respiratory Irritation
May cause severe irritation to the respiratory

tract if inhaled.[1][2][3]

Water Reactivity
Reacts violently with water, steam, or moisture,

which can produce toxic gases.[2][4][5]

Corrosive to Metals May be corrosive to metals.[1][6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Bromoacetyl chloride to prevent

exposure. The minimum required PPE is detailed below.
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Body Part Required PPE
Standards &
Specifications

Eyes/Face
Chemical Splash Goggles &

Face Shield

Goggles must be compliant

with ANSI Z87.1 or European

Standard EN166. A face shield

(minimum 8-inch) should be

worn over goggles.[4][7][8]

Skin/Body

Flame-Resistant (FR) Lab

Coat & Chemical-Resistant

Apron

Lab coat should be NFPA 2112

compliant. Avoid synthetic

clothing.[1][8] Wear long pants

and closed-toe/heel shoes.[8]

Hands Chemical-Impermeable Gloves

Gloves must be inspected for

integrity before use. Use

proper removal technique to

avoid skin contact. Nitrile or

other specified gloves in the

SDS are recommended.[1][4]

[7]

Respiratory
Full-Face Respirator (if

needed)

Handling must occur in a

certified chemical fume hood.

[4] If exposure limits are

exceeded or irritation is

experienced, use a

NIOSH/MSHA or EN 149

approved full-face respirator.[1]

[4]

Chemical Properties and Storage
Proper storage is critical to maintaining the stability of Bromoacetyl chloride and preventing

hazardous reactions.
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Property Value

CAS Number 22118-09-8[4][9]

Molecular Formula C₂H₂BrClO[3]

Molecular Weight 157.39 g/mol [3]

Boiling Point 127-128 °C[4][9]

Density 1.89 g/mL at 20 °C[9]

UN Number 3265[2][3][4]

Hazard Class 8 (Corrosive Liquid)[2][3][4]

Packing Group II[2][3][4]

Storage Temperature 2-8°C (Refrigerated)[9]

Standard Operating Protocol for Handling
1. Preparation and Engineering Controls

Fume Hood: All work with Bromoacetyl chloride must be conducted in a properly

functioning chemical fume hood.[4]

Safety Equipment: Ensure an eyewash station and safety shower are immediately

accessible and unobstructed.[4][10]

Incompatible Materials: Keep Bromoacetyl chloride away from strong oxidizing agents,

strong bases, alcohols, metals, amines, and especially water.[4][10]

Inert Atmosphere: Handle and store under an inert atmosphere (e.g., nitrogen or argon) to

protect from moisture.[4]

2. Handling Procedure

Don PPE: Before handling, put on all required PPE as specified in the table above.

Inspect Container: Check the container for any signs of damage or leaks before opening.
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Dispensing: Use non-sparking tools for all transfers.[1] Dispense the required amount slowly

and carefully to avoid splashing or creating aerosols.

Container Sealing: Keep the container tightly closed when not in use.[4] Opened containers

must be carefully resealed.[7]

3. Storage

Location: Store in a locked, dry, cool, and well-ventilated area.[1][2][4]

Container: Store in the original, tightly sealed, corrosive-resistant container.[1][6]

Moisture Protection: Protect from moisture and light.[4]

4. Waste Disposal

Segregation: Do not mix Bromoacetyl chloride waste with other waste streams.[2]

Containerization: Collect surplus and non-recyclable solutions in a suitable, closed, and

properly labeled hazardous waste container.[7]

Disposal: Dispose of waste through a licensed professional waste disposal service, following

all applicable local, regional, and national regulations.[2][4][7] Handle uncleaned containers

as you would the product itself.[2]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration, but do not

use the mouth-to-mouth method.[1][4] Seek

immediate medical attention.[2][4]

Skin Contact

Immediately remove all contaminated clothing.

[2] Flush the affected skin with large amounts of

water for at least 15 minutes.[4] Seek immediate

medical attention.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to rinse under

the eyelids.[4] Remove contact lenses if present

and easy to do.[2] Seek immediate medical

attention from an ophthalmologist.[2]

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting.[1][2] Never give anything by

mouth to an unconscious person.[1][7] Seek

immediate medical attention.[1][2]

Spill Response Workflow
In case of a spill, evacuate the area, notify personnel, and follow the established procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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